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Compound of Interest

Compound Name: 13-Deacetyltaxachitriene A

Cat. No.: B15591164 Get Quote

Essential Safety and Handling Guide for 13-
Deacetyltaxachitriene A
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 13-
Deacetyltaxachitriene A. As a member of the taxane family of diterpenoids, this compound is

considered potentially cytotoxic and requires stringent safety protocols to protect laboratory

personnel and the environment. Adherence to these procedures is mandatory for all individuals

working with this compound.

Chemical and Physical Properties
While comprehensive toxicological data for 13-Deacetyltaxachitriene A is not readily available

in public literature, its structural similarity to other cytotoxic taxanes, such as Paclitaxel,

necessitates that it be handled with the utmost caution. The following table summarizes its

known chemical and physical properties.
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Property Value Source

CAS Number 239800-99-8 [1][2]

Molecular Formula C₃₀H₄₂O₁₂ [1][2]

Molecular Weight 594.65 g/mol [1][2]

Physical Description Powder [1][3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1][3]

Storage

Store as a dry powder in a

tightly sealed container,

protected from light, at -20°C.

Solutions should be prepared

fresh; if storage is necessary,

store in tightly sealed vials at

-20°C for up to two weeks.

[3]

Operational Plan: From Receipt to Use
A systematic approach to handling 13-Deacetyltaxachitriene A is crucial to minimize exposure

risk. The following workflow outlines the key steps from receiving the compound to its

experimental use.
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Caption: Workflow for handling 13-Deacetyltaxachitriene A.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure. The following

equipment is mandatory when handling 13-Deacetyltaxachitriene A:

PPE Category Item
Specifications and Best
Practices

Hand Protection Double Gloving

Wear two pairs of

chemotherapy-rated nitrile

gloves. The outer glove should

be changed immediately upon

suspected contamination.

Body Protection Disposable Gown

A disposable, solid-front, back-

closing gown made of a low-

permeability fabric is required.

Cuffs should be tucked under

the outer gloves.

Eye and Face Protection
Safety Goggles and Face

Shield

Use chemical splash goggles

that meet ANSI Z87.1

standards. A full-face shield

should be worn over the

goggles, especially when there

is a risk of splashes or aerosol

generation.

Respiratory Protection NIOSH-approved Respirator

For handling powders or

creating aerosols, a NIOSH-

approved N95 or higher-rated

respirator is required.

Foot Protection Shoe Covers

Disposable, fluid-resistant

shoe covers should be worn

and removed before exiting the

designated handling area.

Step-by-Step Handling Procedure
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Receiving and Inspection: Upon receipt, inspect the external packaging for any signs of

damage. If the package is compromised, implement spill procedures immediately. Transport

the intact container to the designated storage area.

Storage: Store 13-Deacetyltaxachitriene A in a securely sealed container at -20°C,

protected from light. The storage area should be clearly labeled as containing cytotoxic

compounds.

Preparation:

Don all required PPE before entering the designated handling area.

All handling of 13-Deacetyltaxachitriene A, especially weighing the powder and

preparing solutions, must be conducted within a certified Class II Biological Safety Cabinet

(BSC) or a chemical fume hood to control airborne particles.

Cover the work surface with a disposable, absorbent, plastic-backed liner to contain any

potential spills.

Weighing: If weighing the solid compound, do so within the ventilated enclosure. Use a

dedicated and calibrated analytical balance.

Solution Preparation: When preparing solutions, add the solvent slowly to the powder to

avoid aerosolization.

Experimental Use: Conduct all experimental procedures involving 13-Deacetyltaxachitriene
A within the designated containment area.

Decontamination: After handling, decontaminate all surfaces and equipment. A common

procedure involves using a 10% bleach solution followed by a neutralizer like sodium

thiosulfate.

Disposal Plan: Managing Cytotoxic Waste
All materials that come into contact with 13-Deacetyltaxachitriene A are to be treated as

cytotoxic waste. The primary and mandated method for the disposal of this waste is through a

certified hazardous waste management program, culminating in high-temperature incineration.
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Caption: Disposal workflow for 13-Deacetyltaxachitriene A.

Waste Segregation and Collection
Proper segregation of waste at the point of generation is the first critical step.
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Waste Type Description Container Type

Bulk Cytotoxic Waste

Unused or expired pure

compound, concentrated stock

solutions, grossly

contaminated items.

Black, rigid, leak-proof, and

puncture-resistant container

labeled "Hazardous Cytotoxic

Waste".

Trace Cytotoxic Waste

"RCRA empty" containers (less

than 3% of the original

volume), gloves, gowns, and

other disposable items with

minimal contamination.

Designated, puncture-resistant

container lined with a purple

cytotoxic waste bag.

Sharps Waste
Any contaminated needles,

syringes, or broken glass.

Designated, puncture-resistant

sharps container clearly

marked with the cytotoxic

symbol.

Step-by-Step Disposal Procedures
Segregation: At the point of generation, place all waste contaminated with 13-
Deacetyltaxachitriene A into the appropriate, designated waste container. Do not mix

cytotoxic waste with regular laboratory trash.

Containerization:

Solid Waste: Place contaminated PPE and other solid materials into the designated

cytotoxic waste container.

Liquid Waste: Collect solutions containing 13-Deacetyltaxachitriene A in a dedicated,

sealed, and shatter-proof container compatible with the solvents used.

Sharps Waste: Immediately place all contaminated sharps into the designated cytotoxic

sharps container. Do not overfill.

Labeling: Ensure all waste containers are clearly and accurately labeled as "Cytotoxic Waste

for Incineration" and include the chemical name.
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Storage: Store sealed and labeled waste containers in a designated, secure, and well-

ventilated area, away from incompatible materials, pending collection.

Final Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor for high-temperature incineration.

Spill Management
A spill kit must be readily accessible in all areas where 13-Deacetyltaxachitriene A is handled.

Small Spills (<5 mL or 5 g):

Alert others in the immediate area.

Wearing full PPE, gently cover the spill with absorbent pads. For powders, use damp

absorbent pads to avoid raising dust.[4]

Work from the outer edge of the spill towards the center.

Clean the spill area twice with a detergent solution followed by 70% isopropyl alcohol.[4]

Dispose of all cleanup materials as cytotoxic waste.

Large Spills (>5 mL or 5 g):

Evacuate the area and restrict access.

Contact your institution's EHS department or emergency response team immediately.

Only trained personnel with appropriate respiratory protection (e.g., a respirator with

chemical cartridges) should manage large spills.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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